Ethyl 6-[(diethylamino)methyl]-1-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: ethyl 4-(diethylaminomethyl)-3-methyl-2-oxo-6-phenyl-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C19H27N3O3/c1-5-22(6-2)13-15-16(18(23)25-7-3)17(20-19(24)21(15)4)14-11-9-8-10-12-14/h8-12,17H,5-7,13H2,1-4H3,(H,20,24)
• InChI Key: VHZUCRBTUKEUKY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=C(C(NC(=O)N1C)C2=CC=CC=C2)C(=O)OCC

Description

Ethyl 6-[(diethylamino)methyl]-1-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate (let’s call it Compound X ) is a complex organic compound with a fascinating structure. It combines elements from pyrimidine, phenyl, and ester functional groups. Let’s break it down:

Pyrimidine Core: The central pyrimidine ring (1,2,3,4-tetrahydropyrimidine) provides the backbone for Compound X.

Preparation Methods

Synthetic Routes::

Ristempart’s Synthesis:

Industrial Production::

• Compound X can be synthesized on a larger scale using modified versions of the above synthetic routes.

Chemical Reactions Analysis

Compound X undergoes various reactions:

Oxidation: The TMPM moiety can be oxidized with hydrogen peroxide to form nitroxide radicals on the polymer chains .

Substitution: The ester group can be hydrolyzed to form the corresponding carboxylic acid.

Reduction: Reduction of the nitroxide radicals can occur under specific conditions.

Common reagents include:

Hydrogen Peroxide (H₂O₂): for oxidation.

Alkali Metal Carbonates: for ester hydrolysis.

Major products:

Polymer Chains with Nitroxide Radicals: In the case of DEA-TMPMs, the oxidation leads to nitroxide radicals on the polymer chains .

Scientific Research Applications

Compound X finds applications in:

Polymer Chemistry: As a building block for smart polymers due to its pH and temperature responsiveness .

Biological Studies: Investigating interactions with biomolecules.

Drug Delivery: Due to its pH sensitivity and potential for controlled release.

Mechanism of Action

• Compound X’s mechanism of action depends on its specific application. For drug delivery, it may release cargo in response to pH changes.
• Molecular targets and pathways vary based on the context.

Comparison with Similar Compounds

• Compound X’s uniqueness lies in its combination of pyrimidine, phenyl, and ester functionalities.
• Similar compounds include other pyrimidine derivatives and esters.